Cas no 2580177-86-0 (3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid)

• Product Name: 3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid
• CAS No: 2580177-86-0
• MF: C₁₆H₂₂N₂O₅S
• MW: 354.421283245087
• CID: 5658278
• PubChem ID: 165893737
• Update Time: 2025-06-27

3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580177-86-0
• EN300-27729137
• 3-(2-{[(benzyloxy)carbonyl]amino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid
• 3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid

• Inchi： 1S/C16H22N2O5S/c1-18(9-8-14(19)20)15(21)13(11-24-2)17-16(22)23-10-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,17,22)(H,19,20)
• InChI Key： PRLLAWBWLJJQAD-UHFFFAOYSA-N
• SMILES： S(C)CC(C(N(C)CCC(=O)O)=O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.12494298g/mol
• Monoisotopic Mass: 354.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 121Ų

Additional information on 3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid

3-(2-{(Benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2580177-86-0, known as 3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a benzyloxy group, a carbonylamino group, and a methylsulfanyl group. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The benzyloxy group plays a crucial role in stabilizing the molecule, while the carbonylamino group enhances its ability to participate in hydrogen bonding. The presence of the methylsulfanyl group introduces sulfur-based interactions, which are known to be critical in many biological processes. These features make this compound a promising candidate for drug design, particularly in the context of targeting specific cellular pathways.

One of the most notable aspects of this compound is its potential application in the field of bioorganic chemistry. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its structure to build larger frameworks with desired biological activities. For instance, the benzyloxy group can be readily modified to introduce additional functional groups, thereby expanding its versatility in synthetic applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the coupling of an appropriate amino acid derivative with a benzyloxycarbonyl (Cbz) protecting group. The introduction of the methylsulfanyl group is achieved through nucleophilic substitution reactions, ensuring high yields and purity. The resulting product is then purified using chromatographic techniques to ensure its quality and consistency.

The pharmacological properties of this compound have been extensively studied in recent years. In vitro experiments have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Furthermore, studies using animal models have provided insights into its bioavailability and pharmacokinetics, which are critical parameters for determining its suitability as a therapeutic agent.

One area where this compound has shown particular promise is in the development of targeted drug delivery systems. Its structure allows for the attachment of various ligands, enabling it to bind specifically to certain receptors or proteins. This property is highly desirable in the context of personalized medicine, where drugs are tailored to individual patient needs.

Another significant application of this compound lies in its use as a building block for peptide synthesis. The presence of both amino and carboxylic acid groups makes it an ideal substrate for constructing peptide chains with defined sequences and functionalities. This has led to its widespread use in academic research and industrial settings alike.

Looking ahead, researchers are exploring innovative ways to further enhance the properties of this compound. For example, efforts are underway to optimize its stability under physiological conditions, which would improve its efficacy as a therapeutic agent. Additionally, there is growing interest in exploring its potential as a component of novel materials, such as biodegradable polymers or nanomaterials.

In conclusion, 3-(2-{(benzyloxy)carbonylamino}-N-methyl-3-(methylsulfanyl)propanamido)propanoic acid represents a fascinating example of how complex organic molecules can be harnessed for diverse applications. With ongoing advancements in synthetic chemistry and pharmacology, this compound continues to be at the forefront of scientific innovation.